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Compound of Interest

Compound Name: ASN04885796

Cat. No.: B15611170 Get Quote

Application Notes and Protocols: ASN04885796
For Researchers, Scientists, and Drug Development Professionals

Introduction
ASN04885796 is a potent and selective activator of the G protein-coupled receptor 17

(GPR17). With a reported EC50 of 2.27 nM for GPR17-induced GTPγS binding, this small

molecule serves as a valuable tool for investigating the physiological and pathological roles of

GPR17.[1][2] The receptor is implicated in various processes, including myelination and

neuroprotection, making ASN04885796 a compound of interest for research in neurological

diseases.[1][2] These application notes provide detailed protocols for the preparation of

ASN04885796 solutions and its characterization in relevant in vitro assays.

Physicochemical Properties
Property Value Source

CAS Number 1032892-26-4 [1]

Molecular Formula C28H28FN5O4 BioCat

Molecular Weight 517.55 g/mol BioCat
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Proper dissolution and storage of ASN04885796 are critical for maintaining its biological

activity and ensuring experimental reproducibility.

Solubility Data:

Solvent Concentration Comments Source

Dimethyl Sulfoxide

(DMSO)
≥ 10 mM

Commercially

available as a 10 mM

solution.

[1]

Phosphate-Buffered

Saline (PBS), pH 7.4
Estimated < 1 mg/mL

Aqueous solubility is

expected to be low. It

is recommended to

first dissolve in DMSO

and then dilute with an

aqueous buffer.

N/A

Ethanol Estimated < 1 mg/mL

Solubility in ethanol is

likely limited. A DMSO

primary stock is

recommended.

N/A

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

ASN04885796 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure: a. Accurately weigh the desired amount of ASN04885796 solid using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 5.18 mg
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of ASN04885796. b. Transfer the weighed solid to a sterile amber vial. c. Add the calculated

volume of anhydrous DMSO to the vial. For 5.18 mg, add 1 mL of DMSO. d. Vortex the

solution thoroughly until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath for a few minutes) may aid dissolution. e. Aliquot the stock solution into smaller

volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution:

Short-term (up to 1 month): Store at -20°C.[1]

Long-term (up to 6 months): Store at -80°C.[1]

Protocol for Preparing Working Solutions:

For most cell-based assays, the DMSO stock solution should be serially diluted to the final

desired concentration in the appropriate cell culture medium or assay buffer.

Important Consideration: The final concentration of DMSO in the assay should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or off-target effects.

Procedure: a. Thaw the 10 mM stock solution of ASN04885796 at room temperature. b.

Perform serial dilutions of the stock solution in the assay buffer or cell culture medium to

achieve the desired final concentrations. For example, to prepare a 10 µM working solution

from a 10 mM stock, perform a 1:1000 dilution.

GPR17 Signaling Pathway
ASN04885796 activates GPR17, which primarily couples to inhibitory G proteins (Gαi/o). This

activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels. Downstream of this event, GPR17 activation can modulate various

signaling cascades, including the MAPK/ERK and PI3K/Akt pathways.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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